4-{[benzyl(methyl)amino]sulfonyl}-N-(2,5-dichlorophenyl)benzamide

• IUPAC Name: 4-[benzyl(methyl)sulfamoyl]-N-(2,5-dichlorophenyl)benzamide
• InChI: InChI=1S/C21H18Cl2N2O3S/c1-25(14-15-5-3-2-4-6-15)29(27,28)18-10-7-16(8-11-18)21(26)24-20-13-17(22)9-12-19(20)23/h2-13H,14H2,1H3,(H,24,26)
• InChI Key: FRODUETZKHJEHQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C21H18Cl2N2O3S
• Molecular Weight: 449.3 g/mol

Description

4-{[benzyl(methyl)amino]sulfonyl}-N-(2,5-dichlorophenyl)benzamide, also known as BMS-345541, is a small molecule inhibitor that has been widely studied for its potential therapeutic applications. It was first synthesized by Bristol-Myers Squibb in the early 2000s and has since been extensively researched for its mechanism of action and potential uses in various fields of science.

Mechanism of Action

4-{[benzyl(methyl)amino]sulfonyl}-N-(2,5-dichlorophenyl)benzamide inhibits the activity of the IKK complex by binding to the ATP-binding site of the IKKβ subunit. This prevents the phosphorylation and subsequent degradation of the inhibitor of kappa B (IκB), which in turn prevents the activation of NF-κB. This results in the downregulation of various pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects
4-{[benzyl(methyl)amino]sulfonyl}-N-(2,5-dichlorophenyl)benzamide has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines in various cell types, including macrophages, dendritic cells, and T cells. It has also been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, prostate, and colon cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{[benzyl(methyl)amino]sulfonyl}-N-(2,5-dichlorophenyl)benzamide is its specificity for the IKKβ subunit of the IKK complex. This allows for the selective inhibition of the NF-κB signaling pathway without affecting other cellular processes. However, one of the limitations of 4-{[benzyl(methyl)amino]sulfonyl}-N-(2,5-dichlorophenyl)benzamide is its low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for the research and development of 4-{[benzyl(methyl)amino]sulfonyl}-N-(2,5-dichlorophenyl)benzamide. One potential application is in the treatment of various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another potential application is in the treatment of various cancers, either as a standalone therapy or in combination with other treatments. Additionally, further research is needed to fully understand the mechanism of action of 4-{[benzyl(methyl)amino]sulfonyl}-N-(2,5-dichlorophenyl)benzamide and its potential effects on other cellular processes.

Scientific Research Applications

4-{[benzyl(methyl)amino]sulfonyl}-N-(2,5-dichlorophenyl)benzamide has been extensively studied for its potential therapeutic applications in various fields of science. It has been shown to inhibit the activity of the IκB kinase (IKK) complex, which is involved in the regulation of the nuclear factor kappa B (NF-κB) signaling pathway. This pathway is involved in the regulation of various cellular processes, including inflammation, immune response, and cell survival.